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Compound of Interest

Compound Name: 2',5'-Bis-O-(triphenylMethyl)uridine

Cat. No.: B13089096 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2',5'-Bis-O-(triphenylMethyl)uridine has

been located. The following disposal procedures are based on general best practices for

laboratory chemical waste and should be adapted in consultation with your institution's

Environmental Health and Safety (EHS) department. The information provided here is for

guidance purposes only and does not replace a formal risk assessment and adherence to

local, state, and federal regulations.

Researchers, scientists, and drug development professionals handling 2',5'-Bis-O-
(triphenylMethyl)uridine must prioritize safety and environmental responsibility in its disposal.

While this compound is a derivative of uridine, the addition of two triphenylmethyl (trityl) groups

can significantly alter its chemical and toxicological properties. Therefore, treating it with

caution as a potentially hazardous chemical is the most prudent approach.

Chemical and Physical Properties
The following table summarizes the available chemical and physical properties for a structurally

similar compound, 2'-Deoxy-2'-oxo-3',5'-bis-O-(triphenylmethyl)uridine, as obtained from

PubChem. This data is for reference only and may not accurately reflect the properties of 2',5'-
Bis-O-(triphenylMethyl)uridine.
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Property Value Source

Molecular Formula C47H38N2O6 PubChem[1]

Molecular Weight 726.8 g/mol PubChem[1]

Melting Point 130 - 137 °C LookChem[2]

Appearance Not Available -

Solubility Not Available -

General Disposal Protocol for Modified Nucleosides
The following is a step-by-step guide for the proper disposal of 2',5'-Bis-O-
(triphenylMethyl)uridine, based on general laboratory waste management principles.

Step 1: Waste Identification and Classification

Treat 2',5'-Bis-O-(triphenylMethyl)uridine as a chemical waste.[3][4]

Unless confirmed to be non-hazardous by your institution's EHS department, it is best

practice to handle it as a hazardous waste.[5]

Do not dispose of this chemical down the drain or in regular trash.[6][7]

Step 2: Waste Segregation and Collection

Solid Waste:

Collect solid 2',5'-Bis-O-(triphenylMethyl)uridine waste in a designated, leak-proof, and

chemically compatible container.

The container should be clearly labeled as "Hazardous Waste" and include the full

chemical name: "2',5'-Bis-O-(triphenylMethyl)uridine".[3][5]

Also, list the approximate quantity of the waste.

Contaminated Labware:
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Disposable items such as gloves, weighing paper, and pipette tips that are contaminated

with the compound should be placed in the same hazardous waste container as the solid

waste.

Empty containers that held the chemical should be managed as hazardous waste unless

they have been triple-rinsed with a suitable solvent. The rinsate must be collected and

disposed of as hazardous waste.[5]

Liquid Waste (if in solution):

If the compound is in a solvent, collect it in a separate, clearly labeled "Hazardous Waste"

container.

The label must include the full chemical name of the nucleoside derivative and the

solvent(s) with their approximate percentages.[5]

Do not mix incompatible waste streams.

Step 3: Storage of Chemical Waste

Store the hazardous waste container in a designated Satellite Accumulation Area within the

laboratory.[7]

The storage area should be secure, well-ventilated, and away from general laboratory traffic.

Keep the waste container closed at all times, except when adding waste.[7]

Step 4: Arranging for Disposal

Once the waste container is full or you are ready for disposal, contact your institution's EHS

department to schedule a pickup.[3][7]

Follow your institution's specific procedures for requesting a chemical waste pickup. This

may involve filling out an online form or a physical tag for the waste container.[5]

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2',5'-Bis-O-(triphenylMethyl)uridine.

Waste Generation & Characterization

Segregation & Collection

Storage & Disposal

Generation of 2',5'-Bis-O-
(triphenylMethyl)uridine Waste

Is a specific Safety Data Sheet (SDS)
 with disposal information available?

Assume waste is hazardous.
Consult institutional EHS.

No

Segregate waste by type:
Solid, Liquid, Contaminated Labware

Yes (Follow SDS)

Use a dedicated, labeled hazardous
waste container for each waste type.

Store waste in a designated
Satellite Accumulation Area.

Contact Environmental Health & Safety (EHS)
for waste pickup.

Proper Disposal by EHS
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2',5'-Bis-O-(triphenylMethyl)uridine.

Crucial Recommendation: Always consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance on the disposal of any chemical waste. They

can provide information on regulatory requirements and the proper procedures to ensure safety

and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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